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The Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) from the National Institutes

of Health (NIH) offers a unique and powerful opportunity for late-stage graduate students to

seamlessly transition into mentored postdoctoral research positions. This prestigious award

provides up to six years of continuous funding, empowering young scientists to complete their

doctoral dissertation and embark on a successful postdoctoral research career with financial

independence. This in-depth guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the F99/K00 award, including its benefits,

financial support structure, and application process.

A Two-Phase Award for a Seamless Transition
The F99/K00 award is structured in two distinct phases to support the final years of graduate

school and the initial years of postdoctoral research.[1][2][3][4][5]

The F99 Phase: This initial phase provides one to two years of support for a graduate

student to complete their dissertation research. A key feature of the F99 phase is its

flexibility; the dissertation research is not required to be in the same field as the proposed

postdoctoral studies, allowing for intellectual exploration and changes in research direction.

The K00 Phase: Upon successful completion of their Ph.D., the awardee transitions to the

K00 phase, which offers up to four years of mentored postdoctoral research funding. This

phase is contingent on the awardee securing a postdoctoral position and submitting a

successful transition application. The K00 phase provides a stable funding platform, allowing

the postdoctoral fellow to focus on their research and career development.
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Financial Benefits and Support
The F99/K00 award provides a comprehensive funding package that covers various aspects of

a trainee's professional and personal expenses. The specific amounts can vary by the

awarding NIH institute, but generally include the following:
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Funding Component F99 (Predoctoral) Phase K00 (Postdoctoral) Phase

Stipend/Salary

Follows the Ruth L. Kirschstein

National Research Service

Award (NRSA) stipend levels.

Varies by institute, with the

National Cancer Institute

(NCI), for example, providing

up to $65,000 for the first year,

with subsequent annual

increases.

Tuition and Fees

Typically covers 60% of the

combined cost of tuition and

fees, up to a certain cap (e.g.,

$16,000 per year for the NCI

award).

May provide a contribution

towards tuition and fees, for

example, up to $4,500 per

year from the NCI.

Institutional Allowance

An allowance is provided to

the institution to help defray

the costs of fellowship

expenses such as health

insurance, research supplies,

equipment, books, and travel

to scientific meetings. The

National Institute on Aging

(NIA), for instance, provides a

yearly institutional allowance of

$4,550.

An institutional allowance is

also provided to cover similar

fellowship-related expenses.

Travel Allowance

A specific allowance is often

included for travel to scientific

meetings or to the future

postdoctoral institution to meet

with the mentor. The NCI

provides $1,500 in the first

year for travel to a mandatory

NCI-sponsored conference.

A travel allowance is also

typically included in the K00

phase. The NCI, for example,

provides $1,500 in the first

year for a mandatory

conference.

Research and Career

Development Support

- Provides funds for research

expenses, career development

activities, and coursework. The

NIA provides $5,000 yearly for
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these purposes. The NCI

offers up to $3,000 annually for

research and training

expenses.

Indirect Costs (F&A)
Not typically provided for

fellowships.

Reimbursed at 8% of modified

total direct costs for the NCI

award.

Eligibility and Application
The F99/K00 award is a highly competitive program with specific eligibility criteria.

Applicant Eligibility:

Must be enrolled in a Ph.D. or equivalent research doctoral program and be at the

dissertation research stage (typically in the third or fourth year).

Must demonstrate high academic performance and a strong commitment to a career as an

independent research scientist.

Citizenship requirements can vary by NIH institute. For instance, the NCI F99/K00 is open to

U.S. citizens, permanent residents, and non-U.S. citizens with a valid visa.

Application Process:

The application for the F99/K00 award is a comprehensive process that requires a detailed

research plan for both the F99 and K00 phases. The application typically includes:

Specific Aims: A clear and concise description of the research to be completed in the F99

phase and the proposed research direction for the K00 phase.

Research Strategy: A detailed plan outlining the experimental design, methodologies,

anticipated results, and potential challenges for both the dissertation and postdoctoral

research.

Sponsor and Co-Sponsor Information: Information about the graduate school mentor(s) and,

if identified, the postdoctoral mentor.
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Letters of Reference: Strong letters of recommendation are crucial for a successful

application.

Institutional Nomination: For some institutes, such as the NCI, the applicant's institution must

nominate them for the award.

The F99/K00 to K99/R00 Pathway: A Stepping Stone
to Independence
The F99/K00 award is designed to be a stepping stone to a successful independent research

career. Many F99/K00 awardees go on to apply for and receive the prestigious Pathway to

Independence Award (K99/R00). The K99/R00 provides two years of mentored postdoctoral

support (K99 phase) followed by up to three years of independent research funding (R00

phase) as a tenure-track faculty member. The F99/K00 award provides the foundational

training, research experience, and funding track record that can significantly strengthen a

subsequent K99/R00 application.

Success Rates
Success rates for the F99/K00 award vary by NIH institute and year. Prospective applicants are

encouraged to consult the NIH RePORTER and NIH Data Book for the most up-to-date

statistics on success rates for specific institutes and funding announcements.
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NIH Institute/Center (IC) Fiscal Year 2017 K99/R00 Success Rate (%)

National Cancer Institute (NCI) 39.8

National Heart, Lung, and Blood Institute

(NHLBI)
46.9

National Institute of Diabetes and Digestive and

Kidney Diseases (NIDDK)
34.5

National Institute of Neurological Disorders and

Stroke (NINDS)
36.8

National Institute of Allergy and Infectious

Diseases (NIAID)
19.5

Eunice Kennedy Shriver National Institute of

Child Health and Human Development (NICHD)
41.4

National Institute of Environmental Health

Sciences (NIEHS)
50.0

National Institute on Aging (NIA) 40.0

National Institute on Deafness and Other

Communication Disorders (NIDCD)
50.0

National Institute on Drug Abuse (NIDA) 33.3

National Institute of Nursing Research (NINR) 40.7

National Institute of Biomedical Imaging and

Bioengineering (NIBIB)
0.0

National Center for Complementary and

Integrative Health (NCCIH)
66.7

John E. Fogarty International Center (FIC) 27.8

Office of the Director (OD) 50.0

Data from NIH FY 2017 report. Success rates

for the F99/K00 may differ from the K99/R00.
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Experimental Workflow and Signaling Pathway
Example
To illustrate the type of research supported by the F99/K00 award, below are examples of a

typical experimental workflow and a signaling pathway that might be investigated.

F99 Phase: Dissertation Research Transition K00 Phase: Postdoctoral Research

Hypothesis Generation In vitro assays
(e.g., cell culture, western blot)

In vivo model development
(e.g., transgenic mouse) Data Analysis & Interpretation Dissertation Writing & Defense Identify Postdoctoral Mentor & Lab Submit K00 Transition Application Refine Research Project Advanced in vivo studies

(e.g., behavioral analysis, imaging)
Omics data generation

(e.g., RNA-seq, proteomics) Integrative Data Analysis Manuscript Preparation & Submission

Click to download full resolution via product page

F99/K00 Experimental Workflow
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MAPK/ERK Signaling Pathway
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Detailed Experimental Protocols
The following are examples of detailed methodologies for key experiments that might be cited

in an F99/K00 application. These are illustrative and would be tailored to the specific research

project.

Western Blotting

Protein Extraction: Cells are lysed in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1%

NP-40, 0.5% sodium deoxycholate, 0.1% SDS) containing protease and phosphatase

inhibitors. Protein concentration is determined using a BCA assay.

SDS-PAGE: Equal amounts of protein (20-30 µg) are mixed with Laemmli sample buffer,

boiled for 5 minutes, and separated on a 4-20% Tris-glycine polyacrylamide gel.

Protein Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF)

membrane using a wet transfer system.

Blocking and Antibody Incubation: The membrane is blocked for 1 hour at room temperature

in 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST). The membrane is

then incubated with a primary antibody overnight at 4°C, followed by incubation with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate

and imaged using a digital imaging system.

Immunohistochemistry (IHC)

Tissue Preparation: Paraffin-embedded tissue sections (5 µm) are deparaffinized in xylene

and rehydrated through a graded series of ethanol.

Antigen Retrieval: Heat-induced epitope retrieval is performed by incubating slides in a

citrate buffer (pH 6.0) at 95-100°C for 20 minutes.

Blocking and Antibody Incubation: Sections are blocked with 5% normal goat serum in

phosphate-buffered saline (PBS) for 1 hour at room temperature. The primary antibody is
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applied and incubated overnight at 4°C.

Detection: A biotinylated secondary antibody is applied, followed by an avidin-biotin-HRP

complex. The signal is visualized using 3,3'-diaminobenzidine (DAB) as a chromogen.

Counterstaining and Mounting: Sections are counterstained with hematoxylin, dehydrated,

and mounted with a permanent mounting medium.

RNA Sequencing (RNA-seq)

RNA Extraction and Quality Control: Total RNA is extracted from cells or tissues using a

TRIzol-based method. RNA quality and quantity are assessed using a Bioanalyzer and

NanoDrop spectrophotometer.

Library Preparation: An mRNA-seq library is prepared from high-quality total RNA using a

commercial kit (e.g., NEBNext Ultra II RNA Library Prep Kit for Illumina). This involves mRNA

purification, fragmentation, cDNA synthesis, end repair, A-tailing, adapter ligation, and PCR

amplification.

Sequencing: The prepared library is sequenced on an Illumina NovaSeq platform to generate

paired-end reads.

Data Analysis: Raw sequencing reads are processed for quality control, adapter trimming,

and alignment to a reference genome. Differential gene expression analysis is performed

using tools such as DESeq2 or edgeR. Gene set enrichment analysis and pathway analysis

are conducted to identify enriched biological pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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